Cas no 62571-86-2 (Captopril)

Captopril is a white or quasi white crystalline powder with a peculiar smell similar to garlic and salty taste. It is used to treat hypertension and heart failure

Captopril structure

Product Name:Captopril

CAS No:62571-86-2

Molecular Formula:C₉H₁₅NO₃S

Molecular Weight:217.2853

MDL:MFCD00168073

CID:57883

PubChem ID:24278149

Captopril Properties

Names and Identifiers

- captopril
- (2s)-1-(3-mercapto-2-methylpropionyl)-l-proline
- (s,s)-1-(d-3-mercapto-2-methyl-1-oxopropyl)-l-proline
- 1-((2S)-3-Mercapto-2-methylpropionyl)-l-proline
- CAPTOPRIL(RG)
- SA333
- acediur
- aceplus
- acepress
- acepril
- capoten
- cesplon
- dilabar
- lopril
- (S)-(-)-1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
- (S)-(-)-1-(3-Mercapto-2-methylpropionyl)-L-proline
- L-Captopril
- Captopryl
- Lopirin
- Captolane
- Tensoprel
- Captoril
- Tenosbon
- Hypertil
- Garranil
- Captoprilum
- Alopresin
- Tensobon
- Isopresol
- Apopril
- Asisten
- Captoprilum [INN-Latin]
- (2S)-1-[(2S)-2-methyl-3-sulfanylpropanoyl]pyrrolidine-2-carboxylic acid
- D-2-Methyl-3-mercaptopropanoyl-L-proline
- Hipertil
- Lopirin [Switzerland]
- SQ 14225
- D-3-Mercapto-2-methylpropanoyl-L-proline
- SQ 14,225
- SA 333
- D-3-Mercapto-2-methylpropion
- SQ-14534
- CHEBI:3380
- UNII-9G64RSX1XD
- Novocaptopril
- CAPTOPRIL [USP IMPURITY]
- N-[(S)-3-Mercapto-2-methylpropionyl]-L-proline
- BSPBio_000057
- KBioSS_001168
- 1-[(2s)-3-mercapto-2-methylpropionyl]-l-proline
- 1-[(S)-3-mercapto-2-methyl-1-oxopropyl]-L-proline
- HMS2089P19
- Spectrum3_001388
- CCG-39104
- Prestwick_103
- 1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
- Lopirin (Switzerland)
- Tensiomin
- component of Acezide (Salt/Mix)
- SQ-14225
- 1-Pyrrolidinecarboxylic acid, 1-(D-3-mercapto-2-methyl-1-propionyl)-, L-(S,S)-
- (S)-1-(3-Mercapto-2-methyl-1-oxo-propyl)-L-proline
- NCGC00260987-01
- SCHEMBL4
- CAPTOPRIL [WHO-DD]
- SDCCGSBI-0050290.P006
- DivK1c_000208
- (S)-1-((S)-3-mercapto-2-methylpropanoyl)pyrrolidine-2-carboxylic acid
- L-Proline, 1-(3-mercapto-2-methyl-1-oxopropyl)-, (S)-
- (-)-Captopril
- Prestwick3_000019
- 1-[(2S)-3-Mercapto-2-methyl-1-oxopropyl]-<span class='DL'>L</span>-proline
- Opera_ID_1041
- Captopril for system suitability
- Spectrum2_001211
- AB00052156_18
- L-Proline, 1-[(2S)-3-mercapto-2-methyl-1-oxopropyl]-
- Captopril [USAN:USP:INN:BAN:JAN]
- SR-01000000039
- SR-01000075603-3
- Captomax
- KBio2_006304
- BRD-K54529596-001-04-0
- SR-01000000039-2
- Tox21_110890
- BDBM21642
- NCGC00023654-11
- Captril
- DTXSID1037197
- CAPTOPRIL (USP-RS)
- KBio2_003736
- EI-213
- 3-Mercapto-2-methylpropionyl-proline
- Mepha
- NSC-757419
- (S)-1-(3-Mercapto-2-methyl-1-oxopropyl)-L-proline
- Lopac-C-4042
- KBioGR_001321
- SA-333
- Capoten;L-Captopril
- X8Z
- CAPTOPRIL [ORANGE BOOK]
- Tox21_110890_1
- HY-B0368
- CS-2425
- NCGC00023654-10
- component of Ecazide (Salt/Mix)
- NCGC00023654-26
- HMS3259G10
- AKOS005622581
- C09AA01
- CAPTOPRIL (USP IMPURITY)
- Captopril (Capoten)
- NCGC00023654-05
- AB00052156-16
- 1-[(2S)-2-methyl-3-sulfanylpropanoyl]-L-proline
- Captopril, >=98% (HPLC), powder
- BIM-0050290.0001
- AC-32120
- (S)-1-((S)-3-mercapto-2-methylpropanoyl)pyrrolidine-2-carboxylicacid
- 62571-86-2
- SMR000059061
- CAPTOPRILUM [WHO-IP LATIN]
- NCGC00015235-02
- HMS2092I12
- Captopril (JP17/USP/INN)
- CAPTOPRIL [VANDF]
- Q421119
- Epitope ID:114065
- Captopril, British Pharmacopoeia (BP) Reference Standard
- UPCMLD-DP003:001
- Spectrum_000688
- NSC 757419
- HMS3260N06
- NCGC00023654-07
- CAPTOPRIL (USP MONOGRAPH)
- SQ14534
- Spectrum5_001587
- 1j37
- 9G64RSX1XD
- CAPTOPRIL [USP MONOGRAPH]
- SPBio_001022
- Z1269124804
- (2S)-1-((2S)-2-methyl-3-sulfanylpropanoyl)pyrrolidine-2-carboxylic acid
- EN300-118718
- Lopac0_000302
- HMS500K10
- Apopril (TN)
- HMS1921C12
- Captopril, European Pharmacopoeia (EP) Reference Standard
- NCGC00023654-06
- Captopril (USAN:USP:INN:BAN:JAN)
- CAPTOPRIL (MART.)
- HB3636
- CHEMBL1560
- 1-(D-3-Mercapto-2-methyl-1-oxopropyl)-L-proline (S,S)
- CAPTOPRIL [USP-RS]
- Captopril for system suitability, European Pharmacopoeia (EP) Reference Standard
- BPBio1_000063
- KBio3_002196
- HMS3712C19
- CAPTOPRIL [EP MONOGRAPH]
- Farcopril
- HMS2095C19
- CAPTOPRIL [MI]
- Zapto
- Capozide (Salt/Mix)
- LP00302
- IDI1_000208
- GTPL5158
- NCGC00023654-04
- NCGC00015235-01
- Captopril,(S)
- CAPTOPRIL [INN]
- 1-[(2S)-3-Mercapto-2-methyl-1-oxopropyl]-L-proline
- MLS001076488
- CAPTOPRIL [WHO-IP]
- BRD-K54529596-001-15-6
- CAPTOPRIL [USAN]
- BCP9000485
- EINECS 263-607-1
- C06867
- NCGC00023654-03
- NCGC00023654-08
- L-Proline, 1-((2S)-3-mercapto-2-methyl-1-oxopropyl)-
- s2051
- CAPTOPRIL [MART.]
- NCGC00023654-13
- SBI-0050290.P004
- Capoten (TN)
- CAPTORPIL
- KS-5025
- DB01197
- DTXCID9017197
- MFCD00168073
- C 4042
- NS00008201
- Hypopress
- C9H15NO3S
- MLS000069484
- SR-01000075603
- CAPTOPRIL [JAN]
- CAPTOPRIL (EP MONOGRAPH)
- AC-12047
- ((S)-3-mercapto-2-methylpropanoyl)-L-proline
- BSPBio_002976
- NCGC00023654-09
- UPCMLD-DP003
- KBio2_001168
- SQ -14225
- component of Captea (Salt/Mix)
- SR-01000075603-1
- SMP1_000056
- 1-((2S)-2-Methyl-3-sulfanylpropanoyl)-L-proline #
- AB00052156_17
- Spectrum4_000811
- HMS2233I04
- NSC719847
- HSDB 6527
- EU-0100302
- NC00554
- Tox21_500302
- SPECTRUM1500682
- Pharmakon1600-01500682
- NSC757419
- D-3-Mercapto-2-methylpropionylproline
- CAPTOPRIL [HSDB]
- KBio1_000208
- NCGC00023654-25
- Captopril, meets USP testing specifications
- Captopril, Pharmaceutical Secondary Standard; Certified Reference Material
- NINDS_000208
- D00251
- Captopril, United States Pharmacopeia (USP) Reference Standard
- Captoprilum (INN-Latin)
- Dilabar
- Capoten
- BRD-K54529596-001-26-3
- Acepril
- BRD-K54529596-001-25-5
- Acepress
- BBL033600
- Lopril
- Captopril (JP18/USP/INN)
- 1ST10103
- STK802012
- (2S)-1-(3-Mercapto-2-methylpropionyl)-L-proline
- Cesplon
- Aceplus
- Acediur
- 1-((2S)-3-Mercapto-2-methylpropionyl)-L-proline
- +Expand
- MDL： MFCD00168073
- InChIKey： FAKRSMQSSFJEIM-RQJHMYQMSA-N
- Inchi： 1S/C9H15NO3S/c1-6(5-14)8(11)10-4-2-3-7(10)9(12)13/h6-7,14H,2-5H2,1H3,(H,12,13)/t6-,7+/m1/s1
- SMILES： S([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(=O)O[H])=O
- BRN： 477887

Computed Properties

Exact Mass: 217.07700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 217.077
Heavy Atom Count: 14
Complexity: 244
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Functional 3D Acceptor Count: 3
Functional 3D Anion Count: 1
Rotatable Bond Count: 5
isomeric RMSD: 0.6
CID conformational isomer Count: 33
XLogP3: 0.3
Functional 3D ring Count: 1
Functional 3D hydrophobic Count: 1
Surface Charge: 0
Topological Polar Surface Area: 58.6

Experimental Properties

LogP: 0.56580
PSA: 96.41000
Merck: 1774
Refractive Index: -127.5 ° (C=1.7, EtOH)
Water Partition Coefficient: dissolution
Boiling Point: 427.043°C at 760 mmHg
Melting Point: 104-108 °C (lit.)
Flash Point: 212.1±27.3 °C
Solubility: H2O: 0.1 g/mL, very slightly hazy, colorless
Color/Form: White or off white crystalline powder
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: It is largely soluble in water, ethanol and chloroform.
Sensitiveness: Sensitive to air
pka: 3.7, 9.8(at 25℃)
Specific Rotation: -129.5 º (c=1, EtOH)
Density: 1.2447 (rough estimate)

Captopril Security Information

Symbol: GHS07 GHS08
RTECS：UY0550000
WGK Germany：3
Safety Term：S26;S37/39
Safety Instruction： S36/37-S37/39-S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H317-H361
Warning Statement： P280
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：Ⅲ
Risk Phrases： 63-43
Signal Word：Warning
Toxicity：LD50 in mice (mg/kg): 1040 i.v.; 6000 orally (Keim)

Captopril Customs Data

Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Captopril Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003P5P-1g	Captopril	62571-86-2	99%	1g	$14.00	2024-04-22
A2B Chem LLC	AB71773-1g	Captopril	62571-86-2	99%	1g	$13.00	2024-04-19
Ambeed	A177871-100mg	(S)-1-((S)-3-mercapto-2-methylpropanoyl)pyrrolidine-2-carboxylic acid	62571-86-2	99%	100mg	$6.0	2024-05-31
ChemScence	CS-2425-100mg	Captopril	62571-86-2	99.05%	100mg	$66.0	2022-04-26
DC Chemicals	DC8975-1 g	Captopril	62571-86-2	>98%	1g	$300.0	2022-02-28
Enamine	EN300-118718-0.05g	(2S)-1-[(2S)-2-methyl-3-sulfanylpropanoyl]pyrrolidine-2-carboxylic acid	62571-86-2	95%	0.05g	$19.0	2023-07-07
eNovation Chemicals LLC	D605111-10g	(2S)-1-[(2S)-3-Mercapto-2-methylpropionyl]-2-pyrrolidinecarboxylic acid	62571-86-2	97%	10g	$220	2022-10-13
FUJIFILM	031-25271-1G	Captopril	62571-86-2		1g	JPY 4950	2023-09-15
Key Organics Ltd	KS-5025-1MG	Captopril	62571-86-2	>97%	1mg	£36.00	2023-09-08
LKT Labs	C0261-1 g	Captopril	62571-86-2	≥81%	1g	$55.40	2023-07-11